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Compound of Interest

Compound Name: Tubulysin G

Cat. No.: B12424903

Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Tubulysin G is a highly potent cytotoxic peptide originally isolated from myxobacteria.[1] It

belongs to a class of compounds that are powerful inhibitors of tubulin polymerization. By

binding to tubulin, Tubulysin G disrupts microtubule dynamics, leading to cell cycle arrest in

the G2/M phase and subsequent apoptosis.[2][3] Its exceptional potency, with IC50 values

often in the low nanomolar to picomolar range, makes it a compound of significant interest,

particularly as a cytotoxic payload for Antibody-Drug Conjugates (ADCs) in targeted cancer

therapy.[1][4] Due to its extreme cytotoxicity, strict adherence to safety and handling protocols

is mandatory.

2.0 Compound Information and Properties

Proper identification and understanding of the physicochemical properties of Tubulysin G are

crucial for its safe handling and use in experiments.
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Property Value

Chemical Name Tubulysin G

CAS Number 799822-08-5

Molecular Formula C₄₃H₆₃N₅O₁₀S

Molecular Weight 842.05 g/mol

Appearance Solid powder

Mechanism of Action Inhibitor of tubulin polymerization

3.0 Safe Handling and Personal Protective Equipment (PPE)

Tubulysin G is classified as a highly toxic compound. All handling must be performed by

trained personnel within a designated containment area, such as a certified chemical fume

hood or a biological safety cabinet, to prevent inhalation of aerosolized powder.

Engineering Controls:

Work exclusively in a well-ventilated area, preferably a certified chemical fume hood.

An accessible safety shower and eyewash station must be located in the immediate

vicinity of the handling area.

Personal Protective Equipment (PPE):

Gloves: Wear two pairs of chemotherapy-rated nitrile gloves. Change the outer pair

immediately if contaminated.

Lab Coat: A dedicated, disposable, solid-front gown with tight-fitting cuffs is required. Do

not wear outside the designated laboratory area.

Eye Protection: ANSI-approved safety goggles or a full-face shield must be worn.

Respiratory Protection: If there is a risk of aerosol generation and engineering controls are

insufficient, a NIOSH-approved respirator is necessary.
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General Handling Practices:

Never work alone when handling highly potent compounds.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling, even if gloves were worn.
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Caption: Workflow for the safe handling of Tubulysin G powder.
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4.0 Storage and Stability

Proper storage is critical to maintain the integrity and activity of Tubulysin G.

Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years
Protect from light and

moisture.[5]

In Solvent (e.g.,

DMSO)
-80°C Up to 1 year

Protect from light.[5]

Avoid repeated

freeze-thaw cycles.

5.0 Experimental Protocols

5.1 Protocol: Reconstitution and Preparation of Stock Solutions

This protocol describes the preparation of a high-concentration stock solution, which can then

be serially diluted for experiments.

Materials:

Tubulysin G (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, low-binding microcentrifuge tubes

Calibrated pipettes and sterile, low-binding tips

Procedure:

Equilibrate the vial of Tubulysin G powder to room temperature before opening to prevent

condensation.

Perform all steps in a certified chemical fume hood.
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Briefly centrifuge the vial to ensure all powder is at the bottom.

Add the calculated volume of DMSO to the vial to achieve the desired stock concentration

(e.g., 10 mM). Refer to the table below for common stock solution preparations.

Gently vortex or pipette up and down to ensure the compound is fully dissolved.

Aliquot the stock solution into single-use volumes in sterile, low-binding microcentrifuge

tubes.

Label aliquots clearly with the compound name, concentration, date, and your initials.

Store immediately at -80°C.

Table for Preparing Stock Solutions (from 1 mg Tubulysin G, MW = 842.05)

Desired Concentration Volume of DMSO to Add

1 mM 1.1876 mL

5 mM 0.2375 mL

10 mM 0.1188 mL

5.2 General Protocol: In Vitro Cytotoxicity Assay

This protocol provides a general framework for assessing the cytotoxic effects of Tubulysin G
on a cancer cell line using a commercially available viability reagent (e.g., CellTiter-Glo®, MTT,

or a real-time cytotoxicity assay).[6][7][8]

Materials:

Cancer cell line of interest

Complete cell culture medium

96-well, flat-bottom, opaque-walled plates (for luminescent/fluorescent assays)

Tubulysin G stock solution (e.g., 10 mM in DMSO)
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Cell viability assay reagent

Multichannel pipette

Plate reader (Luminometer, spectrophotometer, or fluorometer)

Procedure:

Cell Seeding:

Trypsinize and count cells.

Seed cells into a 96-well plate at a pre-optimized density (e.g., 1,000–5,000 cells/well)

in 100 µL of complete medium.[6]

Incubate overnight (or until cells are well-adhered and in logarithmic growth phase).

Compound Treatment:

Prepare a serial dilution of Tubulysin G in complete medium from your high-

concentration stock. Typical final concentrations for Tubulysin G range from picomolar

to low nanomolar.

Ensure the final DMSO concentration is consistent across all wells and does not exceed

a non-toxic level (typically ≤0.1%).

Carefully remove the medium from the cells and add 100 µL of the medium containing

the different concentrations of Tubulysin G (or vehicle control).

Incubation:

Incubate the plate for a predetermined period (e.g., 72 hours) at 37°C, 5% CO₂.

Viability Measurement:

Equilibrate the plate to room temperature.

Add the cell viability reagent according to the manufacturer's instructions (e.g., add 100

µL of CellTiter-Glo® reagent to each well).
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Mix on an orbital shaker for 2 minutes to induce cell lysis.

Incubate for 10 minutes at room temperature to stabilize the signal.

Measure luminescence using a plate reader.

Data Analysis:

Normalize the data to the vehicle-treated control wells (100% viability).

Plot the cell viability against the log of the Tubulysin G concentration and fit a dose-

response curve to calculate the IC50 value.

6.0 Mechanism of Action

Tubulysins exert their potent cytotoxic effects by interfering with microtubule function. The

process is a direct cascade leading from molecular binding to programmed cell death.

Tubulin Binding: Tubulysin G binds to the vinca domain on β-tubulin.[2]

Inhibition of Polymerization: This binding event prevents the polymerization of α/β-tubulin

heterodimers into microtubules.[2][3]

Microtubule Depolymerization: It actively promotes the depolymerization of existing

microtubules.[3]

Mitotic Arrest: The disruption of the mitotic spindle prevents proper chromosome segregation

during mitosis, causing cells to arrest in the G2/M phase of the cell cycle.[2][3]

Apoptosis Induction: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, leading

to programmed cell death.[2]
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Caption: Signaling pathway of Tubulysin G-induced apoptosis.
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7.0 Quantitative Data Summary

The cytotoxic potency of tubulysins is typically reported as the half-maximal inhibitory

concentration (IC50). These values can vary depending on the specific analogue, cell line, and

assay conditions.

Compound / Analogue Cell Line IC50 Value

Tubulysin G Various mammalian cells Low nanomolar range[1]

Tubulysin Analogue (Tb111) MES SA (uterine sarcoma) 40 pM[9]

Tubulysin Analogue (Tb111) HEK 293T (kidney) 6 pM[9]

Tubulysin Analogue (Tb111)
MES SA DX (multidrug-

resistant)
1.54 nM[9]

8.0 Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately.

Skin Contact: Remove contaminated clothing at once. Wash the affected area thoroughly

with soap and copious amounts of water for at least 15 minutes. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids open. Remove contact lenses if present and easy to do so. Seek immediate

medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

9.0 Disposal
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All waste contaminated with Tubulysin G, including empty vials, pipette tips, gloves, gowns,

and solutions, must be disposed of as hazardous chemical waste. Follow all local, state, and

federal regulations for cytotoxic waste disposal. Do not dispose of in the regular trash or down

the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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